molecular formula C17H12BrFS2 B8566110 5-Bromo-2-(4-fluorophenyl)-3-[4-(methylsulfanyl)phenyl]thiophene CAS No. 88149-89-7

5-Bromo-2-(4-fluorophenyl)-3-[4-(methylsulfanyl)phenyl]thiophene

Cat. No. B8566110
CAS RN: 88149-89-7
M. Wt: 379.3 g/mol
InChI Key: OCKUQULPJDJEKT-UHFFFAOYSA-N
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Description

5-Bromo-2-(4-fluorophenyl)-3-[4-(methylsulfanyl)phenyl]thiophene is a useful research compound. Its molecular formula is C17H12BrFS2 and its molecular weight is 379.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Bromo-2-(4-fluorophenyl)-3-[4-(methylsulfanyl)phenyl]thiophene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Bromo-2-(4-fluorophenyl)-3-[4-(methylsulfanyl)phenyl]thiophene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

88149-89-7

Molecular Formula

C17H12BrFS2

Molecular Weight

379.3 g/mol

IUPAC Name

5-bromo-2-(4-fluorophenyl)-3-(4-methylsulfanylphenyl)thiophene

InChI

InChI=1S/C17H12BrFS2/c1-20-14-8-4-11(5-9-14)15-10-16(18)21-17(15)12-2-6-13(19)7-3-12/h2-10H,1H3

InChI Key

OCKUQULPJDJEKT-UHFFFAOYSA-N

Canonical SMILES

CSC1=CC=C(C=C1)C2=C(SC(=C2)Br)C3=CC=C(C=C3)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-(4-fluorophenyl)-3-(4-methylthiophenyl)thiophene (7.5 g, 25 mmole) in methylene chloride (75 ml) was diluted with 75 ml of acetic acid, cooled to about 5°, and treated dropwise with a 1M solution of bromine in acetic acid (28 ml, 1.1 equiv). The reaction mixture was stirred at 5° for 1.5 hours and then concentrated in vacuo. The residue was dissolved in ethyl acetate and the solution washed with saturated aqueous sodium bicarbonate and brine, dried, and evaporated. Recrystallization from methanol, with cooling in Dry Ice, gave the title compound in two crops (7.60 g), m.p. 75°-78°. Infrared and NMR spectral data were consistent with the assigned structure.
Quantity
7.5 g
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reactant
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75 mL
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solvent
Reaction Step One
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75 mL
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solvent
Reaction Step One
[Compound]
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solution
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0 (± 1) mol
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reactant
Reaction Step Two
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0 (± 1) mol
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reactant
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28 mL
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solvent
Reaction Step Two

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